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Compound of Interest

Compound Name: CPI-1612

Cat. No.: B8136425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CPI-1612 is a potent and selective, orally bioavailable inhibitor of the histone acetyltransferase

(HAT) domains of EP300 and CREBBP (also known as p300 and CBP).[1][2][3] These two

highly homologous proteins are critical transcriptional co-regulators involved in a multitude of

cellular processes, and their dysregulation has been implicated in various diseases, including

cancer.[2][3] CPI-1612 exerts its effects by competitively binding to the acetyl-CoA binding site

of EP300/CBP, leading to the suppression of histone acetylation, such as on H3K18 and

H3K27, and subsequent modulation of gene expression.[1][2] Given its therapeutic potential,

precise and accurate preparation of CPI-1612 stock solutions is paramount for reproducible in

vitro and in vivo experimental outcomes. This document provides a detailed protocol for the

preparation, storage, and handling of CPI-1612 stock solutions using dimethyl sulfoxide

(DMSO) as the solvent.

Quantitative Data Summary
The following tables summarize the key quantitative information for CPI-1612.

Table 1: Chemical and Physical Properties of CPI-1612
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Property Value Reference

Molecular Formula C₂₇H₂₆N₆O [4][5]

Molecular Weight 450.53 g/mol [1][4]

CAS Number 2374971-81-8 [1][4]

Appearance White to off-white solid [1]

Purity >98% (typical) [5]

Table 2: Solubility of CPI-1612

Solvent Solubility Notes Reference

DMSO
≥ 90 mg/mL (199.76

mM)

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

[6]

DMSO
230 mg/mL (510.51

mM)

Ultrasonic treatment

may be required to

achieve this

concentration.

[1][4]

Ethanol 90 mg/mL [6]

Water Insoluble [6]

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [4][6]

4°C 2 years [4]

In DMSO -80°C 6 months - 1 year [1][6]

-20°C 1 month [1][6]

Experimental Protocol: Preparation of a 50 mM CPI-
1612 Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of CPI-1612 in DMSO, a

common concentration for in vitro studies.

Materials:

CPI-1612 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations:

Allow the vial of CPI-1612 powder to equilibrate to room temperature for at least 15-20

minutes before opening to prevent condensation of atmospheric moisture.
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Ensure the analytical balance is calibrated and level.

Weighing CPI-1612:

Carefully weigh out the desired amount of CPI-1612 powder. For example, to prepare 1

mL of a 50 mM stock solution, weigh 22.53 mg of CPI-1612.

Calculation: (50 mmol/L) * (1 L/1000 mL) * (1 mL) * (450.53 g/mol ) = 0.02253 g = 22.53

mg

Dissolving in DMSO:

Transfer the weighed CPI-1612 powder to a sterile amber microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO. For 22.53 mg of CPI-1612, add 1 mL of

DMSO to achieve a 50 mM concentration.

It is crucial to use newly opened or properly stored anhydrous DMSO, as absorbed

moisture can significantly impact the solubility of CPI-1612.[1][6]

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[1][4] Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can

degrade the compound.[1]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][6]

Safety Precautions:

CPI-1612 is a bioactive molecule. Handle with care, using appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood when handling the powder and

DMSO.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visual Representations
Diagram 1: CPI-1612 Mechanism of Action
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Caption: Simplified pathway showing CPI-1612 inhibition of EP300/CBP.

Diagram 2: Workflow for Preparing CPI-1612 Stock Solution
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Caption: Step-by-step workflow for CPI-1612 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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